Cas no 2228549-73-1 (2-{1-3-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine)

• Product Name: 2-{1-3-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine
• CAS No: 2228549-73-1
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 6186558
• PubChem ID: 165854905
• Update Time: 2025-06-08

2-{1-3-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine
• 2-{1-[3-(trifluoromethyl)phenyl]cyclobutyl}ethan-1-amine
• EN300-1944197
• 2228549-73-1

• Inchi： 1S/C13H16F3N/c14-13(15,16)11-4-1-3-10(9-11)12(7-8-17)5-2-6-12/h1,3-4,9H,2,5-8,17H2
• InChI Key： JSWNRXIJZHGWFF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1(CCN)CCC1)(F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-{1-3-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine

Comprehensive Overview of 2-{1-3-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine (CAS No. 2228549-73-1): Properties, Applications, and Industry Insights

The chemical compound 2-{1-3-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine (CAS No. 2228549-73-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This trifluoromethyl-substituted cyclobutylamine derivative stands out for its balanced lipophilicity and electronic properties, making it a valuable building block in modern synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery programs, particularly in the development of central nervous system (CNS) targeting molecules and bioactive small molecules.

From a structural perspective, the cyclobutyl ring system in 2-{1-3-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine offers interesting conformational constraints that can significantly influence molecular recognition processes. The presence of the trifluoromethyl group (-CF₃) enhances both metabolic stability and membrane permeability, two critical factors in medicinal chemistry optimization. Recent studies suggest that compounds featuring this amine-functionalized cyclobutane scaffold demonstrate improved pharmacokinetic profiles compared to their cyclohexyl or cyclopentyl analogs, sparking renewed interest in four-membered ring systems in drug design.

The synthesis of CAS 2228549-73-1 typically involves multi-step organic transformations, with key steps including the construction of the cyclobutane core and subsequent introduction of the ethan-1-amine moiety. Advanced purification techniques such as preparative HPLC or flash chromatography are often employed to achieve the high purity required for research applications. Analytical characterization by NMR spectroscopy (particularly ¹⁹F NMR for the trifluoromethyl group), mass spectrometry, and elemental analysis confirms the identity and purity of this specialty chemical.

In pharmaceutical research, 2-{1-3-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine serves as a versatile intermediate for the development of G protein-coupled receptor (GPCR) modulators and enzyme inhibitors. The compound's ability to influence molecular conformation and protein-ligand interactions makes it particularly valuable in structure-activity relationship (SAR) studies. Recent patent literature reveals growing interest in this scaffold for potential applications in neurodegenerative disease research and pain management therapeutics, aligning with current healthcare priorities.

Beyond life sciences applications, CAS 2228549-73-1 shows promise in materials chemistry, where its rigid yet polar structure contributes to the development of advanced polymeric materials with tailored properties. The trifluoromethylphenyl group imparts desirable characteristics such as enhanced thermal stability and modified solubility parameters, making derivatives of this compound interesting candidates for specialty coatings and electronic materials.

From a commercial perspective, the demand for high-purity 2-{1-3-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine continues to grow, driven by expanding research in precision medicine and targeted therapeutics. Suppliers typically offer this compound in milligram to kilogram quantities, with strict quality control measures to ensure batch-to-batch consistency. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain the stability of this amine-containing compound over extended periods.

Environmental and safety considerations for 2228549-73-1 follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, prudent laboratory practices including the use of personal protective equipment (PPE) and proper ventilation are recommended when working with this compound. The growing emphasis on green chemistry principles has prompted investigations into more sustainable synthetic routes for this and related fluorinated building blocks.

Future research directions for 2-{1-3-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine may explore its potential in catalysis (as a ligand or precursor), bioconjugation chemistry, and as a template for three-dimensional fragment-based drug discovery. The unique spatial arrangement of its functional groups offers opportunities for creating molecular diversity through various derivatization strategies. As computational chemistry and AI-assisted molecular design continue to advance, compounds with well-defined three-dimensional architectures like this are likely to see increased utilization in rational drug design programs.

For researchers seeking alternatives or related compounds, structural analogs worth considering include various cycloalkylamine derivatives with modified aromatic substitutions or different ring sizes. The scientific literature contains numerous examples of pharmacologically active molecules incorporating similar structural motifs, providing valuable precedents for further exploration of this chemical space.